5'-O-DMT-N4-Acetyl-2'-O-methyl-5-methyl-cytidine

• CAS RN: 869355-20-4
• Molecular Formula: C34H37N3O8
• Molecular Weight: 615.7 g/mol
• IUPAC Name: N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxyoxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]acetamide
• InChI: InChI=1S/C34H37N3O8/c1-21-19-37(33(40)36-31(21)35-22(2)38)32-30(43-5)29(39)28(45-32)20-44-34(23-9-7-6-8-10-23,24-11-15-26(41-3)16-12-24)25-13-17-27(42-4)18-14-25/h6-19,28-30,32,39H,20H2,1-5H3,(H,35,36,38,40)/t28-,29-,30-,32-/m1/s1
• InChI Key: AICFKYRNVVDUMK-PBAMLIMUSA-N
• Isomeric SMILES: CC1=CN(C(=O)N=C1NC(=O)C)[C@H]2[C@@H]([C@@H]([C@H](O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O)OC
• SMILES: CC1=CN(C(=O)N=C1NC(=O)C)C2C(C(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)O)OC

Description

“5’-O-DMT-N4-Acetyl-2’-O-methyl-5-methyl-cytidine” is a cytidine analogue. It has been synthesized to be used as an enzyme-linked probe. It is labelled with biotin and can be detected by binding to an antibody which has been labelled with a fluorescent tag.

Synthesis Analysis

Cytidine analogues are synthesized on a solid phase and then cleaved from the support material. The spacer arm is added to the 5’ end of the nucleotide and the 3’-OH group is modified with 2’-O-methyl groups.

Molecular Structure Analysis

The molecular formula of “5’-O-DMT-N4-Acetyl-2’-O-methyl-5-methyl-cytidine” is C33H35N3O8. Its average mass is 601.646 Da and its monoisotopic mass is 601.242432 Da.

Chemical Reactions Analysis

“5’-O-DMT-N4-Acetyl-2’-O-methyl-5-methyl-cytidine” has been shown to be sensitive in techniques such as solid phase synthesis, nucleic acid research, and immunoassays.